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Compound of Interest

Compound Name: CDKN1B

Cat. No.: B1175087

For researchers, scientists, and drug development professionals, the accurate detection and
guantification of the Cyclin-Dependent Kinase Inhibitor 1B (CDKN1B), also known as p27Kip1,
is critical for investigating cell cycle regulation and its role in cancer. The reliability of
experimental results hinges on the specificity and performance of the antibodies used. This
guide provides a framework for cross-validating different CDKN1B antibodies, summarizing
available data and offering standardized protocols for key applications.

Comparative Analysis of Commercially Available
CDKN1B Antibodies

A variety of monoclonal and polyclonal antibodies targeting CDKN1B are available, each with
its own set of validated applications and performance characteristics. The following table
summarizes key information for a selection of these antibodies to aid in the initial selection
process. It is important to note that performance can vary between experimental setups, and
independent validation is always recommended.
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Experimental Workflow for Antibody Cross-

Validation

A systematic approach is crucial for the effective cross-validation of antibodies. The following
workflow outlines the key steps, from initial screening to application-specific validation.

Phase 2: Application-Specific Validation
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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